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Compound of Interest

Compound Name: Direct Blue 85

cat. No.: B12379252

An In-depth Technical Guide to Direct Blue 86

This technical guide provides a comprehensive overview of Direct Blue 86, a phthalocyanine-
based anionic dye. It is intended for researchers, scientists, and drug development
professionals who utilize this compound in various applications, from textile dyeing to biological
staining. This document details the chemical structure, molecular weight, physicochemical
properties, and key experimental protocols associated with Direct Blue 86.

Core Molecular and Chemical Identity

Direct Blue 86 is a water-soluble dye recognized for its vibrant greenish-blue hue.[1] Its
chemical identity is well-established, providing a solid foundation for its application in scientific
research and industrial processes. The fundamental identifiers and properties of Direct Blue 86
are summarized below.
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Property Value

Chemical Name C.l. Direct Blue 86

CAS Number 1330-38-7[1][2][3][4]
Molecular Formula Cs2H14CuNsNa206S:2
Molecular Weight 780.16 g/mol

Chemical Structure Class Phthalocyanine

Appearance Gray-blue to blue powder
Solubility in Water 40 g/L at 60°C, 80 g/L at 97°C

Physicochemical and Resistance Properties

The performance of Direct Blue 86 in various applications is dictated by its physical, chemical,
and resistance properties. These characteristics are crucial for understanding its behavior in
different experimental and industrial settings.

Property Grade/Value
Light Fastness 5-6
Soaping Fastness 1-2
Water Logging Fastness (Fading) 1-2
Water Logging Fastness (Staining) 2
Ironing Fastness 4
Perspiration Fastness (Fading) 2
Perspiration Fastness (Staining) 1
Dry Rubbing Fastness 2-3
Wet Rubbing Fastness 1-2
Acid-base Resistance 3
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Table data sourced from Qingdao Sanhuan Colorchem Co., Ltd. Technical Data Sheet.

Synthesis and Purification Workflow

The industrial production of Direct Blue 86 involves the sulfonation of copper phthalocyanine.
This process, followed by a multi-step purification, is essential for achieving the desired purity
for its various applications.

urified Direct Blue 86
(Sodium salt form)

Neutralization
(NaOH or NazCOs to pH 7-7.2)

Click to download full resolution via product page

A simplified workflow for the synthesis and purification of Direct Blue 86.

Experimental Protocols

Direct Blue 86 is utilized in a variety of experimental contexts, from studying dye adsorption to
its use as a biological stain. Below are detailed methodologies for key experiments.

Preparation of Stock and Working Solutions

A standardized procedure for preparing Direct Blue 86 solutions is critical for reproducibility in
experimental settings.

1. Preparation of 1.0 g/L Stock Solution:

Accurately weigh an appropriate amount of Direct Blue 86 powder.

Dissolve the powder in 100 mL of distilled water.

Transfer the solution to a 1000-mL volumetric flask.

Add distilled water to the flask up to the 1000-mL mark to achieve the final concentration.
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2. Preparation of Working Solutions:
 Aliquots of the 1.0 g/L stock solution are taken.

e These aliquots are then diluted with distilled water to prepare working solutions with
concentrations ranging from 5 to 100 mg/L, as required by the specific experiment.

Adsorption Studies: Effect of pH

This protocol outlines a typical experiment to determine the effect of pH on the adsorption of
Direct Blue 86 onto an adsorbent, in this case, activated carbon derived from orange peel.

1. pH Adjustment:

o A series of solutions are prepared with initial pH values adjusted from 1 to 9.
e The pH is adjusted using 0.1 M HCl or 0.1 M NaOH.

2. Adsorption Process:

e To each solution containing 100 mg/L of Direct Blue 86, add 6 g/L of the prepared activated
carbon.

e The suspensions are then shaken at a constant room temperature of 25°C.

e An agitation speed of 200 rpm is maintained for 180 minutes, which is the minimum time
required to reach equilibrium.

3. Measurement:

 After the agitation period, the amount of Direct Blue 86 adsorbed by the activated carbon is
determined.
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Solution Preparation

Prepare Direct Blue 86 Solutions
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Experimental workflow for determining the effect of pH on Direct Blue 86 adsorption.

Applications

Direct Blue 86 has a broad range of applications across several industries and scientific
disciplines:
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o Textile Industry: It is extensively used for dyeing and printing on cotton, viscose, and silk
fabrics.

o Paper and Leather Industries: This dye is also employed in the coloring of paper and leather
products.

 Biological Staining: In biomedical research, Direct Blue 86 serves as a stain for myelin
sheaths, which is crucial for studying demyelination in the central nervous system. It is also
used for staining collagen and amyloid deposits in tissue samples.

o Wastewater Treatment: Due to its antimicrobial properties, it is suitable for bacterial control in
wastewater treatment processes.

» Organic Pigment Production: It can be used in the manufacturing of organic pigment
precipitates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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